Cas no 16244-26-1 (1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone)

16244-26-1 structure
Product name:1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
- 1-(1,3-dimethylindol-2-yl)ethanone
- 2-Acetyl-1,3-dimethyl-1H-indole
- Ketone, 1,3-dimethylindol-2-yl methyl
- 16244-26-1
- Ethanone, 1-(1,3-dimethyl-1H-indol-2-yl)-
- 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone
- SCHEMBL17484805
- KMVJHDBDTPGOGY-UHFFFAOYSA-N
- AKOS000491208
- 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone #
- SR-01000427816
- STK077697
- SR-01000427816-1
- 1,3-Dimethyl-2-acetylindole
- DTXSID70344746
- 2-Acetyl-1,3-dimethylindole
-
- Inchi: InChI=1S/C12H13NO/c1-8-10-6-4-5-7-11(10)13(3)12(8)9(2)14/h4-7H,1-3H3
- InChI Key: KMVJHDBDTPGOGY-UHFFFAOYSA-N
- SMILES: CC1=C(N(C2=CC=CC=C12)C)C(=O)C
Computed Properties
- Exact Mass: 187.099714038g/mol
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 22Ų
1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone Related Literature
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
-
Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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